Cas no 2158822-16-1 (3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine)

• Product Name: 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine
• CAS No: 2158822-16-1
• MF: C₈H₁₄BrN₃
• MW: 232.12086057663
• CID: 5925758
• PubChem ID: 165716167
• Update Time: 2025-07-23

3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine
• EN300-2003970
• 2158822-16-1

• Inchi： 1S/C8H14BrN3/c1-6(3-4-10)7-5-8(9)11-12(7)2/h5-6H,3-4,10H2,1-2H3
• InChI Key： IPPOXQABMKMNRQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)CCN)N(C)N=1

Computed Properties

• Exact Mass: 231.03711g/mol
• Monoisotopic Mass: 231.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine

Introduction to 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine (CAS No. 2158822-16-1) in Modern Chemical and Pharmaceutical Research

The compound 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine, identified by the CAS number 2158822-16-1, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a brominated pyrazole core, combined with a butanamidine moiety, positions this molecule as a versatile scaffold for exploring novel therapeutic agents.

Recent research has highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly their role as key pharmacophores in the design of bioactive molecules. The bromine substituent at the 3-position of the pyrazole ring enhances the electrophilicity of the molecule, making it an attractive candidate for further functionalization. This property is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic molecules.

The butanamidine group at the 1-position introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets. This feature is crucial for optimizing binding affinity and selectivity in drug design. In particular, amine-containing compounds have shown promise in modulating enzyme activity and receptor interactions, making them valuable candidates for therapeutic intervention.

Current studies are exploring the potential of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine as a precursor for developing novel inhibitors targeting various diseases. For instance, its structural motif has been investigated for its ability to interact with enzymes involved in inflammatory pathways. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are known to play a pivotal role in cancer progression.

Additionally, the methyl group at the 1-position of the pyrazole ring contributes to steric and electronic tuning, allowing for fine-tuning of pharmacokinetic properties. This aspect is particularly important in drug development, where optimizing solubility, bioavailability, and metabolic stability is essential for achieving therapeutic efficacy. The combination of these structural features makes 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine a promising candidate for further investigation.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological targets. Initial assays indicate that it may exhibit moderate affinity for certain protein receptors, suggesting potential applications in treating neurological disorders or metabolic diseases. The bromine atom also provides a handle for further derivatization, enabling chemists to explore analogues with enhanced binding properties or altered pharmacological profiles.

The synthesis of 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-amine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the bromination of a pyrazole derivative followed by nucleophilic substitution with an appropriate amine precursor. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.

The growing interest in heterocyclic compounds like 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)butan-1-am ine is driven by their diverse biological activities and synthetic flexibility. Researchers are increasingly leveraging computational tools to predict and optimize the properties of such molecules before experimental validation. This approach has accelerated the discovery pipeline and led to several high-profile successes in drug development.

Future directions for research on 3-(3-bromo - 1 - methyl - 1 H - pyrazol - 5 - yl ) butan - 1 - am ine include exploring its potential as an intermediate in combinatorial chemistry libraries or as a building block for larger peptidomimetics. The ability to modify both the pyrazole core and the butanamidine group offers numerous possibilities for generating structurally diverse compounds with tailored biological activities.

In conclusion, 3 -( 3 - bromo - 1 - methyl - 1 H - pyrazol - 5 - yl ) butan - 1 - am ine (CAS No. 2158822 - 16 - 1) represents a significant contribution to modern chemical research with implications for pharmaceutical development. Its unique structural features and synthetic accessibility make it a valuable tool for exploring new therapeutic strategies. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.